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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

Cat. No.: B044395 Get Quote

This guide provides an in-depth analysis of the molecular characteristics of Bis(2-ethylhexyl)
azelate, a significant compound utilized in various industrial applications. Designed for

researchers, scientists, and professionals in drug development, this document outlines its

fundamental chemical properties and visualizes its molecular architecture.

Molecular Properties
Bis(2-ethylhexyl) azelate, also known by its IUPAC name bis(2-ethylhexyl) nonanedioate, is a

diester of azelaic acid and 2-ethylhexanol.[1][2] It is a high-boiling point liquid that finds use as

a plasticizer.[3] The key quantitative molecular data for this compound are summarized in the

table below.

Property Value Source

Molecular Formula C25H48O4 [1][4][5][6][7][8]

Molecular Weight 412.6 g/mol [1][2]

Exact Mass 412.35526001 Da [1]

IUPAC Name bis(2-ethylhexyl) nonanedioate [1][2]

SMILES
CCCCC(CC)COC(=O)CCCCC

CCC(=O)OCC(CC)CCCC
[1][4]

CAS Number 103-24-2 [1][4][5][6][7]
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Molecular Structure Visualization
To further elucidate the molecular structure of Bis(2-ethylhexyl) azelate, a two-dimensional

diagram has been generated using the Graphviz (DOT language). This visualization provides a

clear representation of the connectivity of the atoms within the molecule.

Molecular structure of Bis(2-ethylhexyl) azelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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